1-(3,4-dimethoxybenzyl)-4-(3-fluorobenzoyl)piperazine
Overview
Description
1-(3,4-dimethoxybenzyl)-4-(3-fluorobenzoyl)piperazine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as DF-MDBP and belongs to the class of piperazine derivatives.
Mechanism of Action
The mechanism of action of 1-(3,4-dimethoxybenzyl)-4-(3-fluorobenzoyl)piperazine involves its selective binding to dopamine D3 receptors. This binding results in the activation of downstream signaling pathways, which leads to the observed effects on behavior and physiology. DF-MDBP has also been shown to inhibit the reuptake of dopamine, which further enhances its effects on dopamine signaling.
Biochemical and Physiological Effects:
1-(3,4-dimethoxybenzyl)-4-(3-fluorobenzoyl)piperazine has been shown to have various biochemical and physiological effects. It has been found to increase dopamine release in the brain, which is associated with its effects on behavior and motivation. DF-MDBP has also been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters involved in mood regulation. Additionally, it has been found to modulate the activity of certain ion channels, which may contribute to its anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3,4-dimethoxybenzyl)-4-(3-fluorobenzoyl)piperazine in lab experiments is its high selectivity for dopamine D3 receptors. This allows for more precise investigation of the role of these receptors in various physiological and behavioral processes. However, one limitation of using DF-MDBP is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 1-(3,4-dimethoxybenzyl)-4-(3-fluorobenzoyl)piperazine. One area of interest is its potential use in the treatment of various psychiatric disorders, such as schizophrenia and depression. Further investigation is needed to determine the safety and efficacy of DF-MDBP in human subjects. Additionally, research on the structure-activity relationship of piperazine derivatives may lead to the development of more potent and selective compounds for use in research and clinical settings.
Scientific Research Applications
1-(3,4-dimethoxybenzyl)-4-(3-fluorobenzoyl)piperazine has been widely studied for its potential applications in various research fields. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. It has also been studied for its potential use as a tool for investigating the role of dopamine receptors in the brain. DF-MDBP has been shown to selectively bind to dopamine D3 receptors, which are involved in the regulation of reward and motivation.
properties
IUPAC Name |
[4-[(3,4-dimethoxyphenyl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O3/c1-25-18-7-6-15(12-19(18)26-2)14-22-8-10-23(11-9-22)20(24)16-4-3-5-17(21)13-16/h3-7,12-13H,8-11,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXDPCUYDPFQNTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)F)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201150414 |
Source
|
| Record name | [4-[(3,4-Dimethoxyphenyl)methyl]-1-piperazinyl](3-fluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201150414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
355814-39-0 |
Source
|
| Record name | [4-[(3,4-Dimethoxyphenyl)methyl]-1-piperazinyl](3-fluorophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=355814-39-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [4-[(3,4-Dimethoxyphenyl)methyl]-1-piperazinyl](3-fluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201150414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-fluorobenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine](/img/structure/B3458119.png)
![1-(phenylacetyl)-4-[2-(trifluoromethyl)benzyl]piperazine](/img/structure/B3458152.png)
![1-(phenoxyacetyl)-4-[2-(trifluoromethyl)benzyl]piperazine](/img/structure/B3458162.png)
